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Compound of Interest

Compound Name: 3-Amino-4-bromobenzaldehyde

Cat. No.: B112528 Get Quote

Technical Guide: 3-Amino-4-bromobenzaldehyde
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a concise overview of the molecular structure and key

physicochemical properties of 3-Amino-4-bromobenzaldehyde, a compound of interest in

various research and development applications.

Molecular Properties
The fundamental molecular characteristics of 3-Amino-4-bromobenzaldehyde are

summarized in the table below. This data is essential for experimental design, reaction

stoichiometry, and analytical characterization.

Property Value References

Molecular Formula C₇H₆BrNO [1][2][3][4]

Molecular Weight 200.03 g/mol [1][3][5]

IUPAC Name
3-amino-4-

bromobenzaldehyde
[1]

CAS Number 359867-42-8 [1][2][3][4]

Canonical SMILES C1=CC(=C(C=C1C=O)N)Br [3]
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Molecular Structure
The two-dimensional chemical structure of 3-Amino-4-bromobenzaldehyde is depicted in the

diagram below. This visualization illustrates the arrangement of atoms and the covalent bonds

that constitute the molecule, highlighting the relative positions of the amino, bromo, and

aldehyde functional groups on the benzene ring.

Molecular structure of 3-Amino-4-bromobenzaldehyde.

Disclaimer: This document is intended for informational purposes for a technical audience.

Experimental protocols and signaling pathways are not detailed within this guide as the focus is

on the core molecular structure and weight.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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